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Compound of Interest

Compound Name: Disperse blue 165

Cat. No.: B1295748 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of C.I.

Disperse Blue 165 (CAS No. 41642-51-7), an azo dye noted for its use in coloring synthetic

fibers. While specific quantitative solubility data in a wide array of organic solvents is not

extensively published, this document outlines the standardized methodologies for its

determination, enabling researchers to generate precise data for their specific applications. The

guide details the necessary experimental protocols and presents a logical workflow for these

procedures.

Disperse Blue 165, a dark blue powder, is characterized by its low solubility in water and its

affinity for hydrophobic environments.[1] Its solubility in organic solvents is a critical parameter

influencing its application in various fields, including the formulation of inks, coatings, and in

material science research. The dissolution behavior is primarily governed by the polarity of the

solvent, temperature, and the specific molecular interactions between the dye and the solvent.

Although qualitatively known to be soluble in acetone, precise quantitative data remains elusive

in public literature.[2]

Data Presentation
Due to the limited availability of specific quantitative solubility data for Disperse Blue 165 in

public-domain literature, the following table is presented as a template for researchers to

populate with their own experimentally determined values. This structured format allows for
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easy comparison of solubility across different organic solvents under consistent temperature

conditions.

Table 1: Experimentally Determined Solubility of Disperse Blue 165 in Various Organic

Solvents at 25°C

Organic
Solvent

Chemical
Formula

Polarity Index Solubility (g/L)
Molar
Solubility
(mol/L)

Acetone C₃H₆O 5.1

[Insert

Experimental

Data]

[Insert

Experimental

Data]

Ethanol C₂H₅OH 4.3

[Insert

Experimental

Data]

[Insert

Experimental

Data]

Methanol CH₃OH 5.1

[Insert

Experimental

Data]

[Insert

Experimental

Data]

Ethyl Acetate C₄H₈O₂ 4.4

[Insert

Experimental

Data]

[Insert

Experimental

Data]

Dichloromethane CH₂Cl₂ 3.1

[Insert

Experimental

Data]

[Insert

Experimental

Data]

Toluene C₇H₈ 2.4

[Insert

Experimental

Data]

[Insert

Experimental

Data]

N,N-

Dimethylformami

de

C₃H₇NO 6.4

[Insert

Experimental

Data]

[Insert

Experimental

Data]

Dimethyl

Sulfoxide
C₂H₆OS 7.2

[Insert

Experimental

Data]

[Insert

Experimental

Data]
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Experimental Protocols
The following is a detailed methodology for the quantitative determination of Disperse Blue
165 solubility in organic solvents utilizing UV-Visible spectrophotometry. This widely applicable

method provides reliable and reproducible results.

Objective: To determine the saturation solubility of Disperse Blue 165 in a given organic

solvent at a specified temperature.

Principle: The concentration of a colored substance in a solution is directly proportional to its

absorbance of light at a specific wavelength, as described by the Beer-Lambert Law. By

creating a calibration curve of known concentrations versus absorbance, the concentration of

an unknown saturated solution can be accurately determined.

Materials and Equipment:

Disperse Blue 165 (high purity)

Selected organic solvents (analytical grade)

UV-Vis Spectrophotometer

Analytical balance

Volumetric flasks (various sizes)

Pipettes and micropipettes

Syringe filters (0.45 µm)

Thermostatically controlled shaker or incubator

Cuvettes (quartz or glass, appropriate for the solvent and wavelength range)

Procedure:

Determination of Maximum Absorbance (λmax):
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Prepare a dilute solution of Disperse Blue 165 in the chosen organic solvent.

Scan the solution using the UV-Vis spectrophotometer over a relevant wavelength range

(e.g., 400-800 nm) to identify the wavelength of maximum absorbance (λmax). This λmax

will be used for all subsequent absorbance measurements.

Preparation of Standard Solutions and Calibration Curve:

Accurately weigh a precise amount of Disperse Blue 165 and dissolve it in the chosen

organic solvent to prepare a stock solution of a known concentration (e.g., 100 mg/L).

Perform a series of serial dilutions from the stock solution to create a set of standard

solutions with decreasing concentrations.

Measure the absorbance of each standard solution at the predetermined λmax, using the

pure organic solvent as a blank.

Plot a graph of absorbance versus concentration for the standard solutions. This will

generate a calibration curve. The relationship should be linear, and the equation of the line

(y = mx + c) should be determined.

Preparation of Saturated Solution:

Add an excess amount of Disperse Blue 165 to a known volume of the organic solvent in

a sealed container to create a slurry.

Agitate the mixture at a constant temperature (e.g., 25°C) for an extended period (e.g., 24-

48 hours) to ensure that equilibrium solubility is reached.

After agitation, allow the solution to stand undisturbed for a sufficient time to permit the

excess, undissolved solid to settle.

Measurement of Saturated Solution Absorbance:

Carefully withdraw a sample from the clear supernatant of the saturated solution using a

syringe.
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Immediately filter the sample through a 0.45 µm syringe filter to remove any undissolved

microparticles.

Accurately dilute the filtered saturated solution with the same organic solvent to a

concentration that falls within the linear range of the calibration curve.

Measure the absorbance of the diluted saturated solution at the λmax.

Calculation of Solubility:

Use the equation of the calibration curve to calculate the concentration of the diluted

saturated solution from its measured absorbance.

Multiply the calculated concentration by the dilution factor to determine the concentration

of the original saturated solution. This value represents the solubility of Disperse Blue 165
in that specific solvent at the specified temperature.

Mandatory Visualization
The following diagram illustrates the logical workflow for the experimental determination of dye

solubility.
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Workflow for Determining Dye Solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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